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Compound of Interest

Compound Name: Farrerol

Cat. No.: B1141493

Farrerol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Farrerol is a natural flavanone, a type of flavonoid, predominantly isolated from the leaves of
Rhododendron dauricum L., a traditional Chinese herb.[1] Chemically known as 2,3-dihydro-
5,7-dihydroxy-2-(4-hydroxyphenyl)-6,8-dimethyl-4-benzopyrone, it is a key bioactive constituent
responsible for many of the herb's therapeutic effects.[1] Farrerol has garnered significant
attention in the scientific community for its diverse pharmacological activities, including potent
anti-inflammatory, antioxidant, neuroprotective, and anti-tumor properties.[2][3] This technical
guide provides an in-depth overview of the physical and chemical properties of farrerol,
detailed experimental protocols for evaluating its biological activities, and a summary of the key
signaling pathways it modulates.

Physical and Chemical Properties of Farrerol

The fundamental physical and chemical properties of farrerol are summarized in the table
below. These properties are crucial for its handling, formulation, and analysis in a research and

development setting.
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Property Value Source(s)

(2S)-5,7-dihydroxy-2-(4-
IUPAC Name hydroxyphenyl)-6,8-dimethyl- [4]

2,3-dihydrochromen-4-one

Molecular Formula C17H1605 [41[5]
Molecular Weight 300.31 g/mol [61[7]
CAS Number 24211-30-1 [4][5][8]
Appearance White to light yellow solid [2]
Purity >98% (by HPLC) [5][8]
Solubility Soluble in DMSO [2][8]

Key Signaling Pathways Modulated by Farrerol

Farrerol exerts its biological effects by modulating several critical intracellular signaling
pathways. Understanding these mechanisms is fundamental to its therapeutic application.

Antioxidant Activity via the Nrf2/Keapl Signaling
Pathway

Farrerol has been shown to activate the Nuclear factor erythroid 2-related factor 2
(Nrf2)/Kelch-like ECH-associated protein 1 (Keapl) signaling pathway.[3][9] Under normal
conditions, Nrf2 is sequestered in the cytoplasm by Keapl. Upon stimulation by farrerol, Nrf2
translocates to the nucleus, where it binds to the antioxidant response element (ARE) and
upregulates the expression of various antioxidant enzymes, thereby protecting cells from
oxidative stress.[9]
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Farrerol's activation of the Nrf2 antioxidant pathway.

Anti-inflammatory Effects via Inhibition of the NF-kB

Signaling Pathway

The anti-inflammatory properties of farrerol are largely attributed to its ability to suppress the

Nuclear Factor-kappa B (NF-kB) signaling pathway.[3] Farrerol inhibits the phosphorylation

and subsequent degradation of IkBa, the inhibitory protein of NF-kB. This prevents the

translocation of the p65 subunit of NF-kB into the nucleus, thereby downregulating the

expression of pro-inflammatory mediators such as IL-1[3, IL-6, and TNF-a.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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